Cas no 201654-33-3 (3',4'-dihydro-1'h-spiro[cyclohexane-1,2'-quinolin]-7'-amine)

3',4'-dihydro-1'h-spiro[cyclohexane-1,2'-quinolin]-7'-amine structure
201654-33-3 structure
Product Name:3',4'-dihydro-1'h-spiro[cyclohexane-1,2'-quinolin]-7'-amine
CAS No:201654-33-3
MF:C14H20N2
MW:216.322003364563
CID:1391675
PubChem ID:10632533
Update Time:2025-04-20

3',4'-dihydro-1'h-spiro[cyclohexane-1,2'-quinolin]-7'-amine Chemical and Physical Properties

Names and Identifiers

    • 3',4'-dihydro-1'h-spiro[cyclohexane-1,2'-quinolin]-7'-amine
    • SPIRO[CYCLOHEXANE-1,2'(1'H)-QUINOLIN]-7'-AMINE, 3',4'-DIHYDRO-
    • 201654-33-3
    • Spiro[3,4-dihydro-1H-quinoline-2,1'-cyclohexane]-7-amine
    • Inchi: 1S/C14H20N2/c15-12-5-4-11-6-9-14(16-13(11)10-12)7-2-1-3-8-14/h4-5,10,16H,1-3,6-9,15H2
    • InChI Key: ZLBLWHFXAQLHLM-UHFFFAOYSA-N
    • SMILES: N1C2C=C(C=CC=2CCC21CCCCC2)N

Computed Properties

  • Exact Mass: 216.162648646g/mol
  • Monoisotopic Mass: 216.162648646g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 0
  • Complexity: 245
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 38Ų

Experimental Properties

  • Density: 1.11

3',4'-dihydro-1'h-spiro[cyclohexane-1,2'-quinolin]-7'-amine Related Literature

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